Cas no 1804890-79-6 (2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile is a fluorinated aromatic compound featuring a hydroxyl group and a nitrile functionality at the para position, flanked by two trifluoromethyl groups. Its unique structure imparts high electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis as an intermediate for constructing complex molecules. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the hydroxy and nitrile moieties offer versatile reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate electronic and steric effects. Its stability under various reaction conditions further underscores its utility in fine chemical applications.
1804890-79-6 structure
Product Name:2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile
CAS No:1804890-79-6
MF:C9H3F6NO
MW:255.116643190384
CID:4794281
Update Time:2025-05-27
2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile
-
- Inchi： 1S/C9H3F6NO/c10-8(11,12)6-1-4(17)2-7(5(6)3-16)9(13,14)15/h1-2,17H
- InChI Key： OWFVNXMBZPORAJ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C#N)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 303
- XLogP3: 3.1
- Topological Polar Surface Area: 44
2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003849-1g |
2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile |
1804890-79-6 | 97% | 1g |
1,475.10 USD | 2021-05-31 |
2,6-Bis(trifluoromethyl)-4-hydroxybenzonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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